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Compound of Interest

Compound Name: MIF098
Cat. No.: B10854862
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical component of laboratory operations.
This document provides essential safety and logistical information for the proper disposal of
MIF098, a macrophage migration inhibitory factor (MIF) antagonist used in
immunoinflammation-related disease research.

MIF098 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Adherence to proper disposal protocols is crucial to mitigate risks to personnel and
the environment.

Hazard and Classification Data

The following table summarizes the key hazard information for MIF098 based on the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1]
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Precautionary Statement

Hazard Classification GHS Hazard Statement
Codes
Acute toxicity, Oral (Category ) P264, P270, P301 + P312,
H302: Harmful if swallowed
4) P330, P501

Acute aquatic toxicit
a y H400: Very toxic to aquatic life P273, P391, P501

(Category 1)
Chronic aquatic toxicity H410: Very toxic to aquatic life

. . P273, P391, P501
(Category 1) with long lasting effects

Experimental Protocols for Disposal

The disposal of MIF098, whether in solid form or in solution, must be conducted in accordance
with prevailing country, federal, state, and local regulations.[1] The following step-by-step
procedure outlines the recommended protocol for its disposal.

Materials Required:

o Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, lab coat, and
safety glasses.

o Clearly labeled, sealed, and compatible waste container for chemical waste.
e Access to an approved hazardous waste disposal service.
Procedure:

o Personal Protective Equipment (PPE): Before handling MIF098, ensure you are wearing the
appropriate PPE, including chemical-resistant gloves, a lab coat, and safety glasses.

o Waste Segregation:

o Solid Waste: Collect unadulterated MIF098 powder and any materials grossly
contaminated with the solid (e.g., weighing paper, contaminated gloves) in a designated
and clearly labeled hazardous waste container.
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o Liquid Waste: Collect solutions containing MIF098 in a separate, leak-proof, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

o Sharps Waste: Any sharps (e.g., needles, Pasteur pipettes) contaminated with MIF098
should be disposed of in a designated sharps container for hazardous chemical waste.

o Container Labeling: Label the hazardous waste container with the full chemical name
("MIF098" and/or "3-((3-Hydroxyphenyl)methyl)-5-methyl-1,3-benzoxazolidin-2(3H)-one"),
the approximate quantity of waste, and the relevant hazard symbols (e.g., harmful,
environmentally hazardous).

o Storage of Waste: Store the sealed hazardous waste container in a designated, well-
ventilated, and secure area, away from incompatible materials, until it is collected by an
approved waste disposal service.

o Accidental Spills: In the event of a spill, use personal protective equipment.[1] Absorb liquid
spills with an inert material (e.g., vermiculite, sand) and collect the absorbed material into a
sealed container for disposal as hazardous waste.[1] Decontaminate the spill area and
dispose of cleaning materials as hazardous waste.[1]

o Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS office or a licensed chemical waste disposal contractor. MIF098 must be
disposed of at an approved waste disposal plant.[1] Do not dispose of MIF098 down the
drain or in regular trash.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
MIF098.
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Caption: Workflow for the proper disposal of MIF098 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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